Cas no 6388-74-5 (2-(4-Nitrophenyl)oxirane)

• Product Name: 2-(4-Nitrophenyl)oxirane
• CAS No: 6388-74-5
• MF: C₈H₇NO₃
• MW: 165.146082162857
• MDL: MFCD00181340
• CID: 512567
• PubChem ID: 92228
• Update Time: 2025-05-20

2-(4-Nitrophenyl)oxirane Chemical and Physical Properties

Names and Identifiers

• Oxirane,2-(4-nitrophenyl)-
• (P-NITROPHENYL)OXIRANE
• 2-(4-nitrophenyl)oxirane
• 1-(Oxiranyl)-4-nitrobenzene
• 1-Nitro-4-oxiranylbenzene
• 4-Nitrophenyloxirane
• 4-nitrostyrene oxide
• Einecs 228-998-5
• Oxirane,(4-nitrophenyl)
• Oxirane,2-(4-nitrophenyl)
• 6388-74-5
• STL444065
• 2-(4-nitro-phenyl) oxirane
• 2-(4-nitrophenyl)-oxirane
• DTXSID101313114
• (R)-2-(4-Nitrophenyl)oxirane
• 1,2-Epoxy-1-(p-nitrophenyl)ethane
• AF-960/00447014
• AKOS016042312
• para-nitro styrene oxide
• 1-(Epoxyethyl)-4-nitrobenzene
• NSC72312
• InChI=1/C8H7NO3/c10-9(11)7-3-1-6(2-4-7)8-5-12-8/h1-4,8H,5H
• (4-Nitrophenyl)oxirane
• Z56755866
• NS00045145
• Oxirane, 2-(4-nitrophenyl)-
• EN300-16699
• p-Nitrostyrene oxide
• BBL035755
• A1-08685
• CS-0098547
• Benzene, 1-(epoxyethyl)-4-nitro-
• MFCD00181340
• NS-01316
• DA-19161
• Oxirane, (4-nitrophenyl)-
• P-nitrostyrene 7,8-oxide
• NSC-72312
• BRN 0140339
• SB46081
• 5-17-01-00579 (Beilstein Handbook Reference)
• NSC 72312
• para-nitrostyrene oxide
• 78038-43-4
• SCHEMBL1022578
• ALBB-035100
• 2-(4-nitro-phenyl)-oxirane
• AKOS001019723
• 2-(4-nitro-phenyl)oxirane
• 2-(4-Nitrophenyl)oxirane

• MDL： MFCD00181340
• Inchi： 1S/C8H7NO3/c10-9(11)7-3-1-6(2-4-7)8-5-12-8/h1-4,8H,5H2
• InChI Key： YKIUTLHCSNCTDZ-UHFFFAOYSA-N
• SMILES： O1CC1C1C=CC(=CC=1)[N+](=O)[O-]

Computed Properties

• Exact Mass: 165.04300
• Monoisotopic Mass: 165.043
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 181
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.2
• Topological Polar Surface Area: 58.4Ų

Experimental Properties

• Density: 1.372
• Boiling Point: 302.7°C at 760 mmHg
• Flash Point: 158°C
• Refractive Index: 1.611
• PSA: 58.35000
• LogP: 2.18930

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Nitrobenzenes

Additional information on 2-(4-Nitrophenyl)oxirane

Introduction to 2-(4-Nitrophenyl)oxirane (CAS No. 6388-74-5)

2-(4-Nitrophenyl)oxirane, identified by the Chemical Abstracts Service Number (CAS No.) 6388-74-5, is a significant compound in the realm of organic chemistry and pharmaceutical research. This oxirane derivative, featuring a 4-nitrophenyl substituent, has garnered attention due to its versatile applications in synthetic chemistry and potential utility in the development of novel bioactive molecules.

The structural motif of 2-(4-Nitrophenyl)oxirane consists of an epoxide ring attached to a nitro-substituted benzene ring. This configuration imparts unique reactivity, making it a valuable intermediate in various chemical transformations. The presence of the nitro group enhances electrophilic character, facilitating nucleophilic additions, while the oxirane ring serves as a versatile handle for further functionalization.

In recent years, the pharmaceutical industry has shown increasing interest in oxirane derivatives due to their role as key intermediates in drug synthesis. Specifically, 2-(4-Nitrophenyl)oxirane has been explored in the development of inhibitors targeting various biological pathways. Its ability to undergo ring-opening reactions with nucleophiles allows for the construction of more complex molecular architectures, which is crucial for designing drugs with enhanced specificity and efficacy.

One of the most compelling aspects of 2-(4-Nitrophenyl)oxirane is its potential application in medicinal chemistry. Researchers have leveraged its reactivity to synthesize analogs of known therapeutic agents, aiming to improve pharmacokinetic properties such as solubility and metabolic stability. For instance, studies have demonstrated its utility in generating novel kinase inhibitors, which are critical in treating cancers and inflammatory diseases. The nitro group's electron-withdrawing effect can modulate the electronic properties of the aromatic system, influencing binding affinity to biological targets.

The synthesis of 2-(4-Nitrophenyl)oxirane typically involves the reaction of 4-nitrobenzylic alcohol with an appropriate epoxidation agent under controlled conditions. Advances in synthetic methodologies have enabled more efficient and scalable production processes, making this compound more accessible for industrial applications. Recent innovations in catalytic epoxidation have further refined its preparation, reducing byproducts and improving yields.

From a mechanistic standpoint, the reactivity of 2-(4-Nitrophenyl)oxirane is governed by the balance between electrophilic and nucleophilic attack at the epoxide center. The nitro group exerts a strong electron-withdrawing effect through resonance and inductive mechanisms, rendering the carbon atoms adjacent to the oxygen more susceptible to nucleophilic attack. This characteristic has been exploited in various cross-coupling reactions, where 2-(4-Nitrophenyl)oxirane serves as a precursor to more complex heterocyclic systems.

In academic research, 2-(4-Nitrophenyl)oxirane has been employed as a model compound to study reaction mechanisms and develop new synthetic strategies. Its predictable behavior under different conditions makes it an ideal candidate for teaching advanced organic chemistry concepts. Additionally, computational studies have been conducted to predict its interactions with biological targets, providing insights into potential drug-like properties.

The versatility of 2-(4-Nitrophenyl)oxirane extends beyond pharmaceutical applications. It has found utility in materials science, particularly in the synthesis of polymers with tailored properties. The oxirane ring can undergo polymerization reactions, leading to biodegradable polymers or high-performance resins. The presence of the nitro group allows for further functionalization during polymerization, enabling fine-tuning of material characteristics such as thermal stability and mechanical strength.

Recent advancements in green chemistry have prompted researchers to explore sustainable methods for synthesizing 2-(4-Nitrophenyl)oxirane. Biocatalytic approaches using engineered enzymes have shown promise in reducing reliance on harsh chemical reagents and minimizing waste generation. These environmentally friendly methods align with global efforts to promote sustainable industrial practices.

The future prospects for 2-(4-Nitrophenyl)oxirane are promising, with ongoing research focusing on expanding its applications in drug discovery and material science. Collaborative efforts between academia and industry are expected to yield innovative derivatives with enhanced functionalities. As computational tools become more sophisticated, virtual screening methods will likely play a greater role in identifying new applications for this versatile compound.

In conclusion,2-(4-Nitrophenyl)oxirane (CAS No. 6388-74-5) represents a cornerstone molecule in modern chemical research. Its unique structural features and reactivity make it indispensable in synthesizing bioactive compounds and advanced materials. As scientific understanding evolves and new technologies emerge,2-(4-Nitrophenyl)oxirane will undoubtedly continue to play a pivotal role in shaping the future of pharmaceuticals and materials science.